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Compound of Interest

Compound Name: 3-Bromoheptane

Cat. No.: B146003 Get Quote

This document provides immediate, essential guidance for the safe handling and disposal of 3-
Bromoheptane, tailored for research, scientific, and drug development professionals. The

following procedures are designed to minimize risks and ensure a secure laboratory

environment.

Chemical Identifier and Hazard Information:
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Property Value Reference

Chemical Name 3-Bromoheptane [1]

CAS Number 1974-05-6 [1]

Molecular Formula C7H15Br [1]

Molecular Weight 179.10 g/mol [1]

Appearance
Colorless to light yellow clear

liquid

Primary Hazards Flammable liquid and vapor [1][2]

GHS Hazard Statements

H226: Flammable liquid and

vapor. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[3]

Signal Word Warning [1][2]

UN Number UN1993 [2]

Hazard Class 3 [2]

Packing Group III [2]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 3-Bromoheptane, the following personal protective

equipment is mandatory.
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PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield are

required. Standard safety glasses are not

sufficient. All eye protection must be compliant

with EN 166 (EU) or OSHA 29 CFR 1910.133

standards.[4][5][6]

Hand Protection

Wear protective gloves. Given the nature of the

chemical, nitrile or neoprene gloves are

recommended. Always inspect gloves for tears

or punctures before use.

Skin and Body

A lab coat or chemical-resistant apron is

required to prevent skin contact.[5] In case of

potential splashing, full-body chemical-resistant

clothing should be worn.

Respiratory

Work should be conducted in a well-ventilated

area or under a chemical fume hood to avoid

inhalation of vapors.[5] If a fume hood is not

available or in case of large spills, a

NIOSH/MSHA approved respirator with an

organic vapor cartridge is necessary.[4][5]

Experimental Protocol: Safe Handling of 3-
Bromoheptane
This protocol outlines the step-by-step procedure for the safe handling of 3-Bromoheptane in

a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[5]
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Remove all potential ignition sources from the work area, including open flames, hot plates,

and spark-producing equipment.[2][5][6]

Use only non-sparking tools and equipment.[2][5]

Ground and bond all containers and receiving equipment to prevent static discharge.[7]

Have appropriate fire extinguishing media readily available, such as dry sand, dry chemical,

or alcohol-resistant foam.

2. Handling the Chemical:

Don the appropriate PPE as detailed in the table above.

Before opening the container, ensure it is at room temperature.

Carefully open the container, avoiding splashing.

Dispense the required amount of 3-Bromoheptane slowly and carefully.

Keep the container tightly closed when not in use to prevent the escape of flammable

vapors.[2]

3. Post-Handling Procedures:

Wipe down the work area with a suitable solvent and decontaminating solution.

Properly dispose of all contaminated materials as outlined in the disposal plan.

Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly

with soap and water.

Operational and Disposal Plans
Spill Response:

Small Spills:

Evacuate non-essential personnel from the immediate area.
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Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or diatomaceous earth.[4]

Collect the absorbed material using non-sparking tools and place it in a sealed, properly

labeled container for hazardous waste disposal.[2][7]

Large Spills:

Evacuate the entire area and notify laboratory safety personnel immediately.

Prevent the spill from entering drains or waterways.

Only personnel trained in hazardous material spill response should attempt to clean up a

large spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water for at least 15 minutes. If irritation persists, seek medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, begin artificial respiration. Seek immediate medical attention.[2]

[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][6]

Disposal Plan:

3-Bromoheptane is considered hazardous waste.[2]

All waste containing 3-Bromoheptane, including contaminated absorbent materials and

empty containers, must be disposed of in accordance with local, state, and federal

regulations.
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Collect waste in a designated, properly labeled, and sealed container.

Empty containers may retain product residue and can be dangerous; they should be treated

as hazardous waste.[2]

Contact your institution's environmental health and safety department for specific disposal

procedures. Do not dispose of down the drain or in general waste.[2]
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Workflow for Safe Handling of 3-Bromoheptane
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2. Handling

3. Post-Handling
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Caption: This diagram outlines the procedural workflow for safely handling 3-Bromoheptane,

from preparation to post-handling and emergency responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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